3-Benzyl-7-(4-ethyl-piperazin-1-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine

• Molecular Formula: C17H21N7
• Molecular Weight: 323.4 g/mol
• IUPAC Name: 3-benzyl-7-(4-ethylpiperazin-1-yl)triazolo[4,5-d]pyrimidine
• InChI: InChI=1S/C17H21N7/c1-2-22-8-10-23(11-9-22)16-15-17(19-13-18-16)24(21-20-15)12-14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3
• InChI Key: MOZRTQHDQXKLKC-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C2=NC=NC3=C2N=NN3CC4=CC=CC=C4

Description

1-{3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine is a complex organic compound with a unique structure that combines a triazolopyrimidine core with a piperazine ring.

Preparation Methods

The synthesis of 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine typically involves multiple steps:

Formation of the Triazolopyrimidine Core: This step often starts with the reaction of appropriate precursors such as benzylamine and pyrimidine derivatives under controlled conditions to form the triazolopyrimidine scaffold.

Introduction of the Piperazine Ring: The piperazine ring is introduced through nucleophilic substitution reactions, where the triazolopyrimidine intermediate reacts with ethylpiperazine under suitable conditions.

Purification and Characterization: The final product is purified using techniques such as recrystallization or chromatography and characterized using spectroscopic methods like NMR and mass spectrometry.

Industrial production methods may involve optimization of these steps to enhance yield and purity, often using automated synthesis platforms and scalable reaction conditions .

Chemical Reactions Analysis

1-{3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine undergoes various chemical reactions:

Oxidation: This compound can undergo oxidation reactions, typically using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be performed using agents such as sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, where functional groups on the triazolopyrimidine or piperazine rings are replaced by other groups.

Common reagents and conditions for these reactions include organic solvents like dichloromethane or ethanol, and catalysts such as palladium on carbon for hydrogenation reactions . Major products formed from these reactions depend on the specific reagents and conditions used .

Scientific Research Applications

1-{3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as a therapeutic agent, particularly as an inhibitor of enzymes like cyclin-dependent kinases (CDKs) involved in cancer cell proliferation.

Biological Studies: It is used in biochemical assays to study its interactions with biological targets, including receptors and enzymes.

Materials Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine involves its interaction with molecular targets such as CDKs. The compound binds to the active site of the enzyme, inhibiting its activity and thereby preventing the phosphorylation of target proteins involved in cell cycle progression . This inhibition can lead to cell cycle arrest and apoptosis in cancer cells .

Comparison with Similar Compounds

1-{3-Benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine can be compared with other triazolopyrimidine derivatives:

Pyrazolo[3,4-d]pyrimidine: Similar in structure but with a pyrazole ring instead of a triazole ring, these compounds also exhibit CDK inhibitory activity.

Thiadiazoles: These compounds have a thiadiazole ring and are known for their antimicrobial and anticancer properties.

1,2,4-Triazolopyrimidines: These compounds share the triazolopyrimidine core and are studied for their pharmacological activities, including antitumor and anti-inflammatory effects.

The uniqueness of 1-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}-4-ethylpiperazine lies in its specific substitution pattern and the presence of the piperazine ring, which may confer distinct biological activities and pharmacokinetic properties .